5-Iodo-2-pyrrolidin-1-ylmethyl-benzoxazole

• Molecular Formula: C12H13IN2O
• Molecular Weight: 328.15 g/mol
• IUPAC Name: 5-iodo-2-(pyrrolidin-1-ylmethyl)-1,3-benzoxazole
• InChI: InChI=1S/C12H13IN2O/c13-9-3-4-11-10(7-9)14-12(16-11)8-15-5-1-2-6-15/h3-4,7H,1-2,5-6,8H2
• InChI Key: CIBSGGNFQMEBFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=NC3=C(O2)C=CC(=C3)I

Description

5-Iodo-2-pyrrolidin-1-ylmethyl-benzoxazole is a useful research compound. Its molecular formula is C12H13IN2O and its molecular weight is 328.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

71 mg (0.36 mmol) CuI, 1 g (3.55 mmol) 5-bromo-2-pyrrolidin-1-ylmethyl-benzoxazole and 1.07 g (7.15 mmol) NaI are successively placed in a flask in an argon atmosphere. Then 0.08 mL (0.73 mmol) N,N′-dimethylethylenediamine and 3.5 mL 1,4-dioxane are added and the reaction mixture is refluxed for 14 h. The reaction mixture is then combined with 20 mL concentrated ammonia solution at RT, diluted with 100 mL water and extracted with DCM. The organic phase is extracted three times with water and dried over Na2SO4.